Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Dapeng Li,Zhi Zheng,Yan Lei,Yidong Zhang,Yange Zhang,Ka Wai Wong,Fengling Yang,Woon Ming Lau CrystEngComm, 2010,12, 1856-1861
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Peng Zhang,Su-Huai Wei J. Mater. Chem. A, 2018,6, 1809-1815
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Jing Zhang,Bing Teng,Chengmin Ji,Weichuan Zhang,Zhihua Sun,Junhua Luo J. Mater. Chem. C, 2017,5, 8509-8515
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Jia Niu,Ikuro Kasuga,Futoshi Kurisu,Hiroaki Furumai Environ. Sci.: Water Res. Technol., 2019,5, 231-238
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H. Sevian,S. Bernholt,G. A. Szteinberg,S. Auguste,L. C. Pérez Chem. Educ. Res. Pract., 2015,16, 429-446
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Yanbing Zhang,Yuying Zheng,Xuehong Chen,Binbin Fu RSC Adv., 2016,6, 65392-65396
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Ocean Cheung,Niklas Hedin RSC Adv., 2014,4, 14480-14494
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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- 96-67-3(2-Amino-4-nitrophenol-6-sulfonic Acid)
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